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Chemical Identification and Physical Properties

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 1-Bromoheptane-d7
Cat. No.: B15557856
Get Quote
. J

1-Bromoheptane-d7 is a deuterated version of 1-bromoheptane, where seven hydrogen
atoms have been replaced by deuterium. This isotopic labeling is a valuable tool in various
research applications, including metabolic studies and as an internal standard in mass
spectrometry.

Table 1: Chemical Identification of 1-Bromoheptane-d7

Identifier Value

Chemical Name 1-Bromoheptane-d7
Synonyms n-Heptyl-d7 Bromide
CAS Number 1219802-55-7[1][2]
Molecular Formula C7HsD7Br

Molecular Weight 186.14 g/mol [1][2]
Isotopic Enrichment atom % D

Table 2: Physical and Chemical Properties of 1-Bromoheptane (and 1-Bromoheptane-d7)
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Property Value

Appearance Colorless liquid[3][4]

Odor Characteristic odor

Boiling Point 180 °C (356 °F) at 760 mmHg[5][6][7][8]
Melting Point -58 °C (-72.4 °F)[5][6][7][8]

Flash Point 60 °C (140 °F)[41i8][e]

Density 1.140 g/mL at 25 °C[4][6]

Vapor Density

6.18 (vs air)[3][6]

Vapor Pressure

1.27 mmHg[10]

Solubility

Sparingly soluble in water.[3]

Refractive Index

n20/D 1.4499[6]

Hazard Identification and GHS Classification

1-Bromoheptane is classified as a flammable liquid and may cause irritation upon contact.

Table 3: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3
vapor[5][10][11]
) ] o H315: Causes skin irritation[5]
Skin Corrosion/Irritation 2
[10]
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation[5][10]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[5]

Specific target organ toxicity — _
] ) H335: May cause respiratory
single exposure (Respiratory 3 o
o irritation[5]
tract irritation)

Signal Word: Warning[5][11]
Hazard Pictograms:

e Flame (GHS02)[11]

o Exclamation Mark (GHSOQ7)

Toxicological Information

The toxicological properties of 1-Bromoheptane-d7 have not been fully investigated. The data
presented below is for 1-Bromoheptane.

Table 4: Acute Toxicity Data for 1-Bromoheptane

Route of Exposure  Species Dose Effect
LC50: 12,000
Inhalation Mouse -
mg/m3/2hr[9][10]
. LD50: 2,440
Intraperitoneal Mouse -
mg/kg[10]
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Potential Health Effects:[9]

Inhalation: Causes respiratory tract irritation. Vapors may cause dizziness or suffocation.[9]
[12]

Skin Contact: May cause skin irritation.[9][12]

Eye Contact: May cause eye irritation.[9][12]

Ingestion: May cause irritation of the digestive tract.[9][12]

Experimental Protocols
Safe Handling Protocol

This protocol outlines the essential steps for the safe handling of 1-Bromoheptane-d7 in a
laboratory setting.

e Engineering Controls:

o Always handle 1-Bromoheptane-d7 in a well-ventilated area, preferably inside a chemical
fume hood.[4][12]

o Use explosion-proof electrical, ventilating, and lighting equipment.
o Ensure an eyewash station and safety shower are readily accessible.[9]

o Personal Protective Equipment (PPE):

[e]

Eye Protection: Wear chemical safety goggles or a face shield.[11][13]

o

Hand Protection: Wear appropriate chemical-resistant gloves. Inspect gloves before use.
[11][13]

o

Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing
to prevent skin exposure.[11][13]

o

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[11]
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e Handling Procedures:

o

Avoid contact with skin, eyes, and clothing.[12]

[¢]

Do not breathe vapors or mist.[12]

[¢]

Keep away from heat, sparks, and open flames.[11][12]

[e]

Use non-sparking tools.[9]

Ground and bond containers when transferring material to prevent static discharge.[12]

o

[¢]

Wash hands thoroughly after handling.[4]

Spill Response Protocol

This protocol provides a systematic approach to managing a spill of 1-Bromoheptane-d7.
e Immediate Actions:

o Evacuate unnecessary personnel from the spill area.

o Remove all sources of ignition.[13]

o Ensure adequate ventilation.
e Containment and Cleanup:

o For small spills, absorb the material with inert solids such as clay or diatomaceous earth.
[11]

o Use a spark-proof tool for cleanup.[9]
o Collect the absorbed material and place it in a suitable, closed container for disposal.
e Decontamination:

o Clean the spill area with soap and water.
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o Dispose of contaminated materials as hazardous waste.

Visualizations

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557856?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Figure 1. Personal Protective Equipment (PPE) Selection Workflow

Start: Handling 1-Bromoheptane-d7

Is a chemical fume hood available and operational?

Use a NIOSH-approved respirator

Wear chemical safety goggles

Wear chemical-resistant gloves

Wear a lab coat

Proceed with handling

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557856?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Figure 2. Spill Response Logical Flow

Spill of 1-Bromoheptane-d7 Occurs

Evacuate non-essential personnel

:

Remove ignition sources

:

Ensure adequate ventilation

:

Absorb with inert material

:

Collect in a sealed container

:

Dispose as hazardous waste

:

Decontaminate the area

Spill Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Page loading... [wap.guidechem.com]

. cdnisotopes.com [cdnisotopes.com]

. Page loading... [guidechem.com]

. hbinno.com [nbinno.com]

. fishersci.nl [fishersci.nl]

1-7O0FANT R 99% | Sigma-Aldrich [sigmaaldrich.com]

. 629-04-9 CAS | 1-BROMOHEPTANE | Alkyl Halides | Article No. 02293 [lobachemie.com]

. fishersci.com [fishersci.com]

°
(o] (0] ~ (o)) ol iy w N -

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 10. 1-Bromoheptane | C7H15Br | CID 12369 - PubChem [pubchem.ncbi.nim.nih.gov]
e 11. lobachemie.com [lobachemie.com]

e 12. 1-Bromoheptane(629-04-9)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

¢ 13. cdhfinechemical.com [cdhfinechemical.com]

¢ To cite this document: BenchChem. [Chemical Identification and Physical Properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557856/docs#chemical-identification-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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